Cas no 1189105-72-3 (3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 1189105-72-3
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 1208792
• PubChem ID: 45599164
• Update Time: 2025-10-28

3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[(4-aminophenyl)methylamino]piperidine-1-carboxylate
• CS-0365454
• 3-(4-aminobenzylamino)-piperidine-1-carboxylic acid tert-butyl ester
• 3-(4-aminobenzylamino)-piperidine-1-carboxylic acid tert-butyl ester
• DTXSID90670756
• tert-Butyl 3-((4-aminobenzyl)amino)piperidine-1-carboxylate
• 1189105-72-3
• tert-Butyl 3-{[(4-aminophenyl)methyl]amino}piperidine-1-carboxylate
• MFCD12674814
• 3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester

• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)20-10-4-5-15(12-20)19-11-13-6-8-14(18)9-7-13/h6-9,15,19H,4-5,10-12,18H2,1-3H3
• InChI Key： WHZAGPRKWAFGKU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)NCC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 305.21032711g/mol
• Monoisotopic Mass: 305.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.6Ų

3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester

Introduction to 3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1189105-72-3)

The compound 3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester, identified by the CAS number 1189105-72-3, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for drug discovery and development. The structural features of this molecule, particularly the presence of a piperidine ring and an aminobenzylamino substituent, contribute to its unique pharmacological properties and potential therapeutic applications.

In recent years, there has been growing interest in the exploration of piperidine derivatives due to their favorable pharmacokinetic profiles and high binding affinity to various biological targets. The 3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester is no exception, as it has been extensively studied for its potential role in modulating enzyme activity and receptor interactions. Its molecular structure allows for selective interactions with key proteins involved in diseases such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its versatility in drug design. The piperidine core provides a rigid framework that enhances the stability and bioavailability of the molecule, while the 4-Aminobenzylamino group serves as a hinge region that can be modified to optimize binding interactions. This flexibility makes it an attractive candidate for structure-based drug design approaches, where subtle changes in the molecular structure can significantly alter biological activity.

Recent studies have highlighted the potential of 3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester in the development of novel therapeutic agents. For instance, research has demonstrated its ability to inhibit specific kinases that are overexpressed in certain types of cancer. The tert-butyl ester group at the carboxylic acid position not only enhances solubility but also provides a site for further chemical modification, allowing for the creation of analogs with enhanced potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, have been employed to optimize the synthetic route. These advancements have not only improved the efficiency of production but also enabled the scalable synthesis of complex derivatives for further pharmacological evaluation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester to its target proteins. These studies have provided insights into key interaction points between the molecule and its biological targets, guiding rational modifications to enhance binding affinity and reduce off-target effects. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, ensuring that promising candidates like this one are thoroughly validated before advancing to clinical trials.

The potential therapeutic applications of 3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester are vast. Preclinical studies have shown promising results in models of inflammatory diseases, where this compound exhibits anti-inflammatory effects by modulating cytokine production and immune cell signaling pathways. Additionally, its ability to interact with neurological targets makes it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, 3-(4-Aminobenzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1189105-72-3) represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive scaffold for drug discovery efforts aimed at treating a variety of diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.